Cas no 1807001-62-2 (4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine
• CAS No: 1807001-62-2
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4805389
• Update Time: 2025-06-27

4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-14-5-2-4(3-9)7(13)6(12-5)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： CKNIPFWZRZZXEJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1807001-62-2)

4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine, with the chemical formula C₈H₆BrF₂NO₂, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including a bromomethyl substituent, a difluoromethyl group, a hydroxy moiety, and a methoxy group, makes this molecule an attractive scaffold for the development of novel bioactive agents.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity is particularly valuable in medicinal chemistry, where it allows for the facile introduction of various pharmacophores. The difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the hydroxy and methoxy groups contribute to the compound's solubility and interact with biological targets in complex ways, influencing both potency and selectivity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have emerged as promising candidates due to their ability to modulate key metabolic pathways such as glycolysis and glutaminolysis. A notable example is the development of pyridine-based inhibitors of isocitrate dehydrogenase (IDH), which play a crucial role in energy metabolism and are implicated in various cancers. The structural features of 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine make it a potential lead compound for designing novel IDH inhibitors.

Moreover, the compound's ability to serve as a precursor for further derivatization has been explored in several synthetic studies. Researchers have leveraged its reactive sites to introduce additional functional groups or to link it with other pharmacophores through cross-coupling reactions. For instance, palladium-catalyzed Suzuki-Miyaura coupling has been utilized to attach aryl or heteroaryl groups to the bromomethyl moiety, expanding the structural diversity of derived compounds. Such modifications have led to the discovery of new molecules with enhanced pharmacological properties.

The hydroxy and methoxy groups in this compound also play a role in its interaction with biological targets. Hydroxyl groups are known to participate in hydrogen bonding, which can be critical for binding affinity and specificity. Similarly, methoxy groups can influence electronic properties and hydrophobicity, further modulating drug-receptor interactions. These features make 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine a valuable scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

Recent advances in computational chemistry have also facilitated the design of novel derivatives based on this compound. Molecular docking studies have been employed to predict binding modes and affinities of various analogs with target proteins. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for experimental validation. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of key functional groups, aiding in rational drug design.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1807001-62-2) represents a fascinating molecular scaffold with significant potential in pharmaceutical research. Its unique combination of functional groups enables diverse synthetic pathways and biological interactions, making it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.